1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-hydroxy-2-methylpyrrolidine-2-carboxylic acid

• IUPAC Name: 1-(9H-fluoren-9-ylmethoxycarbonyl)-4-hydroxy-2-methylpyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C21H21NO5/c1-21(19(24)25)10-13(23)11-22(21)20(26)27-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,13,18,23H,10-12H2,1H3,(H,24,25)
• InChI Key: WSKXCJGRXYRWBH-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CN1C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)O)C(=O)O
• Molecular Formula: C21H21NO5
• Molecular Weight: 367.4 g/mol

Description

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-hydroxy-2-methylpyrrolidine-2-carboxylic acid is a useful research compound. Its molecular formula is C21H21NO5 and its molecular weight is 367.401. The purity is usually 95%.
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Scientific Research Applications

Enzyme-activated Surfactants for Carbon Nanotubes

N-Fluorenyl-9-methoxycarbonyl-protected amino acids have been utilized as surfactants for carbon nanotubes (CNTs). These surfactants facilitate the creation of homogeneous aqueous nanotube dispersions on-demand under both constant and physiological conditions, demonstrating a novel approach for the dispersion of CNTs using enzymatically activated mechanisms (Cousins et al., 2009).

Protection of Hydroxy-groups in Synthesis

The fluoren-9-ylmethoxycarbonyl (Fmoc) group is instrumental in protecting hydroxy-groups during synthesis, compatible with a range of acid- and base-labile protecting groups. Its removal is efficiently achieved by triethylamine in dry pyridine, demonstrating the Fmoc group's utility in complex organic synthesis processes (Gioeli & Chattopadhyaya, 1982).

Reversible Amide Bond Protection

N,O-Bis-Fmoc derivatives of Nα-(2-hydroxy-4-methoxybenzyl)amino acids have shown value in peptide synthesis by inhibiting interchain association during solid phase peptide synthesis. This reversible protection of the amide bond facilitates the synthesis of peptides with difficult sequences (Johnson et al., 1993).

Chemical Reactivity and Intramolecular Interactions

Studies have explored the chemical consequences of intramolecular interactions between a sulphur atom and a methoxycarbonyl group in fluorene systems. Such interactions have been shown to significantly affect chemical reactivity, offering insights into the behavior of complex organic molecules (Nakanishi et al., 1986).

Fluorophore Development for Biomedical Analysis

The development of novel fluorophores, such as 6-methoxy-4-quinolone (6-MOQ), with strong fluorescence across a wide pH range in aqueous media, has been documented. These fluorophores, stable against light and heat, are significant for biomedical analysis, highlighting the versatility of fluorinated fluorenyl compounds in research applications (Hirano et al., 2004).